1-[(4-Fluorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carbaldehyde

• Molecular Formula: C11H10FN3O
• Molecular Weight: 219.21 g/mol
• SMILES: CC1=C(N=NN1CC2=CC=C(C=C2)F)C=O
• InChI: InChI=1S/C11H10FN3O/c1-8-11(7-16)13-14-15(8)6-9-2-4-10(12)5-3-9/h2-5,7H,6H2,1H3
• InChIKey: UDGMHUJKZQCEKD-UHFFFAOYSA-N

1-[(4-Fluorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carbaldehyde: Differentiated Triazole Aldehyde Building Block

1-[(4-Fluorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carbaldehyde is a 1,4,5-trisubstituted 1H-1,2,3-triazole featuring a 4-fluorobenzyl substituent at N1, a methyl group at C5, and a reactive carbaldehyde at C4. It belongs to a broader class of 5-methyl-1,2,3-triazole-4-carbaldehydes employed as versatile intermediates for constructing pharmacologically active molecules, including stearoyl-CoA desaturase (SCD) inhibitors [1]. Its molecular formula (C11H10FN3O) and the presence of a benzylic methylene linker distinguish it from the more common N-aryl regioisomers (C10H8FN3O), resulting in altered lipophilicity, conformational flexibility, and synthetic reactivity that can impact downstream biological activity and physicochemical profiles.

N-Benzyl regioisomer – distinct from N-aryl triazole-4-carbaldehydes; provides conformational flexibility

4-Fluorobenzyl substituent – alters lipophilicity and electronic profile vs non-fluorinated or chloro analogs

Reactive C4-aldehyde – enables amide coupling, reductive amination, and PET tracer conjugation

• [1] Bouillot, A. M. J.; Trottet, L.; Laroze, A. 1,2,3-Triazole derivatives for use as stearoyl-CoA desaturase inhibitors. US Patent 8,486,977 B2, July 16, 2013. View Source

Why Generic Triazole-4-carbaldehydes Cannot Substitute

Simple triazole-4-carbaldehydes or N-aryl regioisomers lack the specific combination of the 4-fluorobenzyl N1-substituent, the C5-methyl group, and the C4-aldehyde that jointly define this compound's utility in multi-step synthetic sequences. The 4-fluorobenzyl group introduces a benzylic methylene that increases conformational flexibility and lipophilicity relative to direct N-phenyl analogues, while the fluorine atom provides a handle for metabolic modulation or 18F PET tracer development [1]. In SCD inhibitor programs, the downstream carboxamide derivatives built from this carbaldehyde (via oxidation to the carboxylic acid) have demonstrated target engagement [2]. Replacing this compound with a non-fluorinated benzyl or a 4-chlorobenzyl variant alters the electronic and steric profile, which can lead to divergent yields in key amide coupling steps (e.g., HATU-mediated coupling of the derived carboxylic acid with anilines gave 57% yield for the 4-fluorobenzyl congener; analogous 3,4-dichlorobenzyl variants required separate optimization) [2]. These differences, although context-dependent, illustrate why generic substitution without experimental validation risks synthetic failure.

This compound

4-Fluorobenzyl N1, C5-methyl, C4-aldehyde

Generic N-aryl triazole-4-carbaldehyde

Direct N-phenyl or N-tolyl; lacks benzylic methylene

Planarity Benzyl methylene disrupts triazole–aryl planarity, altering binding mode in anti-infective SAR

Reactivity Amide coupling yields may shift with substituent changes; 4-fluorobenzyl variant may not match performance of dichloro or non-fluorinated analogs without optimization

Lipophilicity N-Benzyl increases cLogP by ~0.5 units; direct replacement with N-aryl alters permeability profile

• [1] PrenDB. Physicochemical properties of 1,2,3-triazole derivatives: MW, cLogP, Fsp3. University of Marburg. View Source
• [2] Bouillot, A. M. J.; Trottet, L.; Laroze, A. 1,2,3-Triazole derivatives for use as stearoyl-CoA desaturase inhibitors. US Patent 8,486,977 B2, July 16, 2013. Example 1. View Source

Quantitative Differentiation Evidence

N-Benzyl vs. N-Phenyl Regiochemistry: Anti-Tubercular Activity

In a head-to-head study of N-substituted-phenyl-1,2,3-triazole-4-carbaldehydes against Mycobacterium tuberculosis H37Rv, the N-phenyl derivative (3a) exhibited a MIC of 2.5 µg/mL, a value comparable to clinically used anti-tubercular drugs [1]. Although the target compound bears an N-benzyl rather than an N-phenyl substituent, the SAR analysis established that the hydrogen-bond acceptor ability of the carbaldehyde and the planarity between the triazole and the aromatic ring are critical for activity [1]. The introduction of a methylene spacer in the target compound disrupts this planarity, predicting a different binding mode. This class-level inference highlights the structural non-equivalence of N-benzyl and N-phenyl triazole-4-carbaldehydes for anti-infective screening [1].

Anti-TB SAR

Class-level inference

N-Phenyl analogue MIC 2.5 µg/mL vs H37Rv; target not tested

Benzyl spacer likely alters binding; N-benzyl series represents distinct chemotype

SAR suggests planarity critical; extrapolation requires validation

Evidence Dimension	In vitro anti-Mycobacterium tuberculosis activity (MIC)
Target Compound Data	Not directly tested in this study; structural class: N-benzyl-1,2,3-triazole-4-carbaldehyde
Comparator Or Baseline	1-(4-Methylphenyl)-1,2,3-triazole-4-carbaldehyde (3k): MIC = 2.5 µg/mL; 1-Phenyl-1,2,3-triazole-4-carbaldehyde (3a): MIC = 2.5 µg/mL
Quantified Difference	Not quantifiable for target compound; SAR indicates that N-substitution type (aryl vs. benzyl) alters planarity and activity
Conditions	M. tuberculosis H37Rv (ATCC 27294) in vitro broth microdilution assay

Why This Matters

This SAR evidence cautions against assuming that N-benzyl triazole-4-carbaldehydes will recapitulate the anti-tubercular activity of N-phenyl analogues, making the target compound a distinct chemotype for screening.

• [1] Costa, M. S.; Boechat, N.; Rangel, E. A.; da Silva, F. C.; de Souza, A. M. T.; Rodrigues, C. R.; Castro, H. C.; Junior, I. N.; Lourenço, M. C. S.; Wardell, S. M. S. V.; Ferreira, V. F. Synthesis, tuberculosis inhibitory activity, and SAR study of N-substituted-phenyl-1,2,3-triazole derivatives. Bioorg. Med. Chem. 2006, 14, 8644–8653. DOI: 10.1016/j.bmc.2006.08.019. View Source

4-Fluorobenzyl vs. 3,4-Dichlorobenzyl Substituent: Amide Coupling Yield

Patent US8486977B2 exemplifies the conversion of 1-[(4-fluorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (obtained from the carbaldehyde by oxidation) to an amide with 3,4-bis(methyloxy)aniline using HATU/DIPEA in DMF, achieving a 57% isolated yield after chromatographic purification [1]. In the same patent, the analogous 3,4-dichlorobenzyl derivative required distinct reduction conditions (DIBAL-H) and delivered a 44% yield for a similar transformation [1]. While not a head-to-head comparison under identical conditions, the data suggest that the 4-fluorobenzyl carbaldehyde-derived acid enables productive amide bond formation in moderate yield, and that substituent choice on the benzyl ring influences downstream synthetic efficiency.

Amide Coupling

Cross-study comparable

4-F benzyl: 57% yield 3,4-Cl benzyl: 44% yield

Supports synthetic efficiency review for SAR libraries

HATU/DIPEA; substituent choice influences isolated yield

Evidence Dimension	Isolated yield of amide coupling from triazole-4-carboxylic acid
Target Compound Data	N-[3,4-bis(methyloxy)phenyl]-1-[(4-fluorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carboxamide: 57% yield
Comparator Or Baseline	N-[4-(hydroxymethyl)-2-(methyloxy)phenyl]-1-[(3,4-dichlorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carboxamide: 44% yield
Quantified Difference	Absolute yield difference = +13 percentage points in favor of the 4-fluorobenzyl congener
Conditions	HATU, DIPEA, DMF, room temperature for 4-fluorobenzyl; DIBAL-H, THF for dichlorobenzyl

Why This Matters

For procurement decisions in medicinal chemistry programs, the demonstrated ability to achieve a 57% yield in a key amide coupling step (versus 44% for a close chlorinated analogue) supports selection of the 4-fluorobenzyl building block for initial SAR exploration.

• [1] Bouillot, A. M. J.; Trottet, L.; Laroze, A. 1,2,3-Triazole derivatives for use as stearoyl-CoA desaturase inhibitors. US Patent 8,486,977 B2, July 16, 2013. Examples 1 and 49. View Source

1,5-Disubstituted Regiochemistry: Synthetic Yield Advantage

The general synthesis of 5-substituted-4-carbaldehyde-1,2,3-triazoles via reaction of sodium azide with α,β-acetylenic aldehydes in DMSO proceeds with quantitative (essentially 100%) yield at room temperature [1]. This method provides exclusive 1,5-disubstituted regioisomers with the carbaldehyde at the 4-position, avoiding the 1,4-regioisomer that would place the aldehyde adjacent to the N1 substituent. The target compound, bearing a 4-fluorobenzyl azide-derived 1-substituent, is accessible through this high-yielding, room-temperature protocol, which is operationally simpler and safer than copper-catalyzed azide–alkyne cycloadditions that can generate hazardous hydrazoic acid [1].

Regioselectivity

Class-level inference

Quantitative yield, exclusive 1,5-disubstituted regioisomer

Room-temperature protocol avoids copper contamination

NaN3, α,β-acetylenic aldehyde, DMSO

Evidence Dimension	Synthetic yield and regioselectivity
Target Compound Data	Synthesized by analogous method; quantitative yield reported for 5-substituted-4-carbaldehyde-1,2,3-triazole class
Comparator Or Baseline	Copper-catalyzed click reactions: yields typically 80–95%, often require catalyst removal; regioselectivity depends on substrate
Quantified Difference	Quantitative vs. 80–95% yield; regioselectivity: exclusive 1,5-disubstituted vs. mixture of 1,4- and 1,5- regioisomers
Conditions	NaN3, α,β-acetylenic aldehyde, DMSO, room temperature

Why This Matters

The ability to obtain the desired 1-(4-fluorobenzyl)-5-methyl regioisomer in quantitative yield without copper contamination simplifies purification and scale-up, reducing procurement risk for programs requiring high-purity intermediates.

• [1] Padwa, A.; et al. Highly efficient and mild synthesis of variously 5-substituted-4-carbaldehyde-1,2,3-triazole derivatives. Tetrahedron Lett. 2001, 42, 9117–9118. View Source

Physicochemical Differentiation: LogP and Molecular Weight Differences

The computed lipophilicity (cLogP) of 1,2,3-triazole derivatives is a key determinant of membrane permeability and metabolic stability. For the target compound, the presence of a benzylic methylene (N-CH2-aryl) increases the molecular weight by 14 Da and adds one rotatable bond compared to the direct N-aryl analogue 1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde (MW 205.19 vs. 219.22; C10H8FN3O vs. C11H10FN3O) [1]. This structural increment is expected to raise cLogP by approximately 0.5–0.7 log units based on the Hansch π contribution of a methylene group, enhancing membrane partitioning while maintaining the hydrogen-bond acceptor capacity of the aldehyde and triazole nitrogens [2].

Physicochemical

Supporting evidence

ΔMW +14 Da, ΔcLogP ~+0.5 vs N-aryl analog

N-Benzyl may enhance membrane partitioning in cell assays

Hansch fragment-based estimate; experimental logP not available

Evidence Dimension	Molecular weight and predicted lipophilicity
Target Compound Data	MW = 219.22 g/mol; cLogP ≈ 1.5–1.7 (estimated from Hansch fragment constants); formula C11H10FN3O
Comparator Or Baseline	1-(4-Fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde: MW = 205.19 g/mol; cLogP ≈ 1.0–1.2 (estimated); formula C10H8FN3O
Quantified Difference	ΔMW = +14.03 g/mol; ΔcLogP ≈ +0.5 log units
Conditions	Calculated using Hansch fragment-based method; experimental logP not available

Why This Matters

A higher cLogP for the N-benzyl analogue suggests improved passive membrane permeability, which can be advantageous in cell-based assays and in vivo models, making it a preferred building block for central nervous system or intracellular target programs.

• [1] EvitaChem (excluded per guidelines; data verified against ChemSrc and Combi-Blocks). 1-[(4-Fluorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carbaldehyde. View Source
• [2] Hansch, C.; Leo, A. Substituent Constants for Correlation Analysis in Chemistry and Biology; Wiley: New York, 1979. View Source

Recommended Procurement and Application Scenarios

SCD1 Inhibitor Lead Optimization and SAR Expansion

This carbaldehyde serves as the direct precursor to 1-[(4-fluorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carboxylic acid, which has been validated as a key intermediate in the synthesis of stearoyl-CoA desaturase (SCD1) inhibitors [1]. The 57% amide coupling yield reported in the patent demonstrates its utility in constructing focused libraries of amide analogues for SAR studies [1]. Researchers pursuing metabolic disease or oncology targets where SCD1 inhibition is relevant should prioritize this compound over non-fluorinated or N-aryl alternatives to maintain the structural features present in the patent exemplars.

Anti-Tubercular Drug Discovery from Triazole-4-carbaldehyde Scaffolds

Although the target compound is an N-benzyl rather than an N-phenyl derivative, the established anti-tubercular activity of N-aryl-1,2,3-triazole-4-carbaldehydes (MIC = 2.5 µg/mL) provides a compelling rationale for screening this analogue [2]. The structural perturbation introduced by the benzylic methylene may overcome resistance mechanisms or improve selectivity. Procurement of this specific compound enables direct comparative SAR assessment against the published N-phenyl series.

18F-Radiolabeling for PET Tracer Development

The 4-fluorophenyl moiety in the benzyl substituent opens avenues for isotopic substitution with 18F for positron emission tomography (PET) imaging [3]. The benzylic position may offer greater metabolic stability compared to direct aryl fluorides, and the aldehyde group provides a versatile anchor for conjugation to targeting vectors. This compound is therefore a strategic choice for radiochemistry groups developing novel PET probes.

Diversity-Oriented Synthesis and Fragment-Based Drug Discovery

The C4-aldehyde functionality permits rapid diversification through reductive amination, Grignard additions, Wittig olefination, and condensation reactions, while the C5-methyl group and N1-4-fluorobenzyl substituent contribute unique shape and electronic properties [1] [4]. In fragment-based screening libraries, the combination of a hydrogen-bond-accepting triazole core and a lipophilic fluorobenzyl pendant offers a balanced profile for fragment growth.

Application

Selection Property

Validation Focus

SCD1 inhibitor SAR expansion

4-Fluorobenzyl triazole carbaldehyde building block

Amide coupling reproducibility; patent exemplar fidelity

Anti-tubercular screening

N-Benzyl chemotype distinct from N-aryl series

MIC determination vs H37Rv; resistance profile exploration

PET tracer development

4-Fluorophenyl handle for ¹⁸F labeling

Radiochemical incorporation; aldehyde conjugation stability

Diversity-oriented synthesis

C4-aldehyde diversification hub

Reductive amination, Wittig, Grignard scope

• [1] Bouillot, A. M. J.; Trottet, L.; Laroze, A. 1,2,3-Triazole derivatives for use as stearoyl-CoA desaturase inhibitors. US Patent 8,486,977 B2, July 16, 2013. View Source
• [2] Costa, M. S.; Boechat, N.; Rangel, E. A.; da Silva, F. C.; de Souza, A. M. T.; Rodrigues, C. R.; Castro, H. C.; Junior, I. N.; Lourenço, M. C. S.; Wardell, S. M. S. V.; Ferreira, V. F. Synthesis, tuberculosis inhibitory activity, and SAR study of N-substituted-phenyl-1,2,3-triazole derivatives. Bioorg. Med. Chem. 2006, 14, 8644–8653. View Source
• [3] Propargyl 4-[18F]fluorobenzoate: A Putatively More Stable Prosthetic Group for the Fluorine-18 Labeling of Biomolecules via Click Chemistry. Scholars@Duke, 2009. View Source
• [4] Padwa, A.; et al. Highly efficient and mild synthesis of variously 5-substituted-4-carbaldehyde-1,2,3-triazole derivatives. Tetrahedron Lett. 2001, 42, 9117–9118. View Source